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Compound of Interest

Compound Name: Alvelestat tosylate

Cat. No.: B605356

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Alvelestat tosylate, a neutrophil elastase inhibitor. Adherence to these procedures is critical to
ensure personnel safety and environmental protection.

Alvelestat tosylate is classified with specific environmental and health hazards. According to
its Safety Data Sheet (SDS), it is a respiratory sensitizer (Category 1) and poses a short-term
acute hazard to aquatic life (Category 3). Therefore, improper disposal can lead to allergic or
asthma-like symptoms if inhaled and is harmful to aquatic organisms. The primary mandate for
its disposal is to prevent release into the environment and to ensure it is handled by a licensed
and approved waste disposal facility.

Key Hazard and Disposal Information

The following table summarizes the critical hazard and disposal data for Alvelestat tosylate.
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Parameter

Information

Source

GHS Hazard Classifications

Respiratory Sensitization,
Category 1Short-term (acute)

aquatic hazard, Category 3

Hazard Statements

H334: May cause allergy or
asthma symptoms or breathing
difficulties if inhaled.H402:

Harmful to aquatic life.

Precautionary Statements

P261: Avoid breathing
dust.P273: Avoid release to the
environment.P501: Dispose of
contents/ container to an

approved waste disposal plant.

Disposal Requirement

Must be disposed of in
accordance with national and

local regulations.

Container Handling

Leave chemicals in original
containers. Do not mix with
other waste. Handle uncleaned
containers as the product

itself.

Step-by-Step Disposal Protocol

The following protocol outlines the mandatory steps for the safe disposal of Alvelestat

tosylate from a laboratory setting. This procedure is designed to comply with general

hazardous waste regulations and the specific guidance provided in the product's SDS.

o Personal Protective Equipment (PPE): Before handling Alvelestat tosylate for disposal,

ensure appropriate PPE is worn, including impervious gloves, safety goggles, and a lab coat.

If there is a risk of dust generation, respiratory protection should be used.

o Waste Segregation:
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o Solid Waste: Collect any solid Alvelestat tosylate, including expired or unused product, in
its original container or a clearly labeled, sealed, and chemically compatible container.[1]

o Contaminated Materials: Any materials that have come into contact with Alvelestat
tosylate, such as pipette tips, gloves, bench paper, and empty vials, should be considered
contaminated waste. These items must be collected in a designated, sealed, and clearly
labeled hazardous waste container.[1][2]

o Solutions: Aqueous or solvent-based solutions containing Alvelestat tosylate must be
collected in a sealed, leak-proof, and chemically compatible container labeled as
hazardous waste.[1] Do not dispose of liquid waste down the drain.[1]

o Waste Labeling: All waste containers must be accurately labeled with "Hazardous Waste"
and the full chemical name "Alvelestat tosylate."[1] The label should also include the date
the waste was first added to the container.

o Storage of Waste: Store hazardous waste containers in a designated, secure area away
from incompatible materials.[1] Use secondary containment for all liquid waste to prevent
spills.[1]

o Empty Container Disposal:
o Thoroughly empty all contents from the original Alvelestat tosylate container.

o The first rinse of the "empty" container with a suitable solvent must be collected and
disposed of as hazardous waste.[1]

o For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be
collected as hazardous waste.[1] While the specific LD50 for Alvelestat tosylate is not
provided in the searched documents, treating it with high caution is recommended.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to arrange for the pickup and
disposal of the waste.[2][3] Do not attempt to dispose of this chemical through regular trash
or municipal sewer systems.

Disposal Workflow Diagram
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The following diagram illustrates the logical flow for the proper disposal of Alvelestat tosylate.
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Caption: Workflow for the safe disposal of Alvelestat tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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